Cas no 2227762-89-0 (methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate
• CAS No: 2227762-89-0
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6541264
• PubChem ID: 165612208
• Update Time: 2025-07-19

methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate
• EN300-1755674
• 2227762-89-0

• Inchi： 1S/C11H14O5/c1-15-7-3-4-9(12)8(5-7)10(13)6-11(14)16-2/h3-5,10,12-13H,6H2,1-2H3/t10-/m1/s1
• InChI Key： AMIGLIZCNQIIRF-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=C(C=CC=1O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų

Additional information on methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate

Exploring Methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate (CAS No. 2227762-89-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate (CAS No. 2227762-89-0) has emerged as a compound of significant interest. This chiral ester, characterized by its unique hydroxy and methoxy functional groups, plays a pivotal role in synthetic pathways and drug development. Its structural complexity and potential applications have made it a subject of extensive study, particularly in the context of asymmetric synthesis and bioactive molecule design.

The compound's CAS No. 2227762-89-0 is often searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and flavor/fragrance industries. Researchers are particularly intrigued by its stereochemical purity, as the (3R) configuration is critical for its biological activity. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes.

One of the most frequently asked questions about methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate revolves around its synthetic routes. Common methods include enzymatic resolution and chiral auxiliary-assisted synthesis, both of which are topics of ongoing research. The compound's hydroxy-phenyl moiety is particularly noteworthy, as it mimics structural motifs found in natural antioxidants, making it a candidate for cosmeceutical applications—a hot topic in personal care innovation.

From an SEO perspective, searches for "CAS 2227762-89-0 supplier" or "buy (3R)-3-hydroxy ester" indicate commercial demand, while queries like "mechanism of action of hydroxy-methoxyphenyl compounds" reflect academic curiosity. The compound's potential in neuroprotective and anti-inflammatory research further amplifies its visibility, especially as health-conscious consumers seek natural-derived actives.

In analytical chemistry, methyl (3R)-3-hydroxy-3-(2-hydroxy-5-methoxyphenyl)propanoate poses interesting challenges due to its polar functional groups. Advanced techniques like HPLC with chiral columns or LC-MS are often employed for purity assessment. This aligns with the broader industry demand for high-precision analytical methods, a trend driven by stricter regulatory standards in pharmaceuticals.

The future of CAS No. 2227762-89-0 research appears promising, with patents increasingly covering its derivatives for drug delivery systems. Its modular structure allows for structure-activity relationship (SAR) studies, a cornerstone of modern drug discovery. As the scientific community continues to explore multi-functional scaffolds, this compound stands out as a versatile building block with untapped potential.